N-(4-methylphenyl)aspartic acid

• IUPAC Name: 2-(4-methylanilino)butanedioic acid
• InChI: InChI=1S/C11H13NO4/c1-7-2-4-8(5-3-7)12-9(11(15)16)6-10(13)14/h2-5,9,12H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key: YGDMMGDUHBFELF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(CC(=O)O)C(=O)O
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol

Description

N-(4-methylphenyl)aspartic acid, also known as L-4-methylaspartate (L-4MA), is an amino acid derivative that has been studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects that make it a valuable tool for investigating various biological processes. In

Scientific Research Applications

L-4MA has been used in scientific research to investigate various biological processes, including neurotransmitter release, synaptic plasticity, and neuroprotection. One area of research has focused on the role of L-4MA in regulating glutamate release in the brain. Glutamate is a major neurotransmitter that is involved in many physiological processes, including learning and memory. L-4MA has been found to inhibit glutamate release, which may have potential applications in the treatment of neurological disorders such as epilepsy and Parkinson's disease.

Mechanism of Action

L-4MA acts as a competitive inhibitor of the glutamate transporter, which is responsible for the reuptake of glutamate from the synapse. By inhibiting the transporter, L-4MA increases the concentration of glutamate in the synapse, leading to an increase in neurotransmitter release. This mechanism of action has been found to be effective in regulating glutamate release and may have potential applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
L-4MA has been found to have unique biochemical and physiological effects that make it a valuable tool for investigating various biological processes. In addition to its role in regulating glutamate release, L-4MA has been found to modulate the activity of ion channels and receptors, including NMDA receptors and AMPA receptors. L-4MA has also been found to have neuroprotective effects, protecting neurons from oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

L-4MA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and stored, making it readily available for use in experiments. L-4MA has also been found to have low toxicity, making it a safe tool for investigating biological processes. However, there are also limitations to the use of L-4MA in lab experiments. Its specificity for the glutamate transporter may limit its usefulness in investigating other neurotransmitter systems. Additionally, the concentration of L-4MA required to achieve its effects may be higher than that of other compounds, which may limit its usefulness in some experimental settings.

Future Directions

There are several future directions for the study of L-4MA. One area of research is the development of more specific inhibitors of the glutamate transporter. This may lead to the development of more effective treatments for neurological disorders such as epilepsy and Parkinson's disease. Another area of research is the investigation of L-4MA's effects on other neurotransmitter systems, which may lead to a better understanding of the role of glutamate in the brain. Finally, the development of new methods for synthesizing L-4MA may lead to more efficient and cost-effective production of this compound for use in scientific research.